Cas no 1321-35-3 (6-Methylheptan-1-amine)
6-Methylheptan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 6-Methylheptan-1-amine
- 6-METHYL-1-HEPTYLAMINE
- Isooctanamine (9CI)
- ISOOCTYLAMINE
- 1-Amino-6-methyl heptane
- EINECS 215-318-7
- ISOAMYLPROPYLAMINE
- ISO-OCTYLAMINE
- 6-methylheptylamine
- SCHEMBL812557
- 1-Heptanamine, 6-methyl-
- 1321-35-3
- DTXSID80157349
- FT-0692907
- AKOS009461889
- 6-Methyl-1-heptylamine, AldrichCPR
- NS00021601
- 44855-53-0
- iso octylamine
- 1-Amino-6-methylheptane
- EN300-1855455
- AT32014
- DTXCID5079840
- LPULCTXGGDJCTO-UHFFFAOYSA-N
- DB-359574
-
- Inchi: 1S/C8H19N/c1-8(2)6-4-3-5-7-9/h8H,3-7,9H2,1-2H3
- InChI Key: LPULCTXGGDJCTO-UHFFFAOYSA-N
- SMILES: NCCCCCC(C)C
Computed Properties
- Exact Mass: 129.15200
- Monoisotopic Mass: 129.151749610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 50.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Density: 0.8±0.1 g/cm3
- Boiling Point: 169.0±8.0 °C at 760 mmHg
- Flash Point: 56.5±13.0 °C
- PSA: 26.02000
- LogP: 2.86180
- Sensitiveness: Air Sensitive
- Vapor Pressure: 1.6±0.3 mmHg at 25°C
6-Methylheptan-1-amine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:UN 2735
- Hazard Category Code: 36/37/38-41-22
- Safety Instruction: S26; S36
-
Hazardous Material Identification:
- Packing Group:III
- Risk Phrases:R36/37/38
- Packing Group:III
- HazardClass:8
- PackingGroup:III
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
6-Methylheptan-1-amine Customs Data
- HS CODE:2921199090
- Customs Data:
China Customs Code:
2921199090Overview:
2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
6-Methylheptan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | CDS001505-250MG |
6-Methyl-1-heptylamine |
1321-35-3 | 250mg |
¥855.75 | 2023-11-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-268297-500 mg |
6-Methyl-1-heptylamine, |
1321-35-3 | 500MG |
¥564.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-268297A-1 g |
6-Methyl-1-heptylamine, |
1321-35-3 | 1g |
¥1,053.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-268297-500mg |
6-Methyl-1-heptylamine, |
1321-35-3 | 500mg |
¥564.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-268297A-1g |
6-Methyl-1-heptylamine, |
1321-35-3 | 1g |
¥1053.00 | 2023-09-05 |
6-Methylheptan-1-amine Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 6-Methylheptan-1-amine
Recent Advances in the Study of 6-Methylheptan-1-amine (CAS: 1321-35-3) in Chemical Biology and Pharmaceutical Research
6-Methylheptan-1-amine (CAS: 1321-35-3) is a branched-chain primary amine that has garnered increasing attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug design, material science, and biochemical studies. Recent studies have explored its potential as a building block for novel bioactive compounds, particularly in the development of antimicrobial agents and enzyme inhibitors. This research brief synthesizes the latest findings on the synthesis, characterization, and biological activities of 6-Methylheptan-1-amine, providing insights into its current and future applications.
One of the key advancements in the study of 6-Methylheptan-1-amine is its role in the synthesis of antimicrobial peptides. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 6-Methylheptan-1-amine exhibit significant antibacterial activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the compound's ability to disrupt bacterial cell membranes, suggesting its potential as a scaffold for developing new antibiotics. Furthermore, the researchers utilized computational modeling to optimize the amine's structure, enhancing its binding affinity to bacterial targets.
In addition to its antimicrobial properties, 6-Methylheptan-1-amine has been investigated for its utility in enzyme inhibition. A recent paper in Bioorganic & Medicinal Chemistry Letters reported that the amine serves as a precursor for inhibitors of cytochrome P450 enzymes, which are critical in drug metabolism. The study found that modifications to the amine's alkyl chain length and branching could fine-tune its inhibitory effects, offering a promising strategy for reducing drug-drug interactions in therapeutic regimens. These findings underscore the compound's adaptability in medicinal chemistry applications.
Another area of interest is the use of 6-Methylheptan-1-amine in material science, particularly in the development of self-assembling nanostructures. Researchers at a leading European university have utilized the amine's hydrophobic and amphiphilic properties to create micellar systems capable of encapsulating hydrophobic drugs. Their work, published in ACS Nano in early 2024, demonstrated that these nanostructures improve the solubility and bioavailability of poorly water-soluble drugs, paving the way for more efficient drug delivery systems. The study also noted the amine's low cytotoxicity, making it a viable candidate for biomedical applications.
Despite these promising developments, challenges remain in the large-scale synthesis and purification of 6-Methylheptan-1-amine. A 2023 review in Organic Process Research & Development highlighted the need for greener synthetic routes to minimize environmental impact. Recent efforts have focused on catalytic methods using renewable feedstocks, with some success in achieving higher yields and reduced waste. These advancements are critical for ensuring the sustainable production of the amine and its derivatives.
In conclusion, 6-Methylheptan-1-amine (CAS: 1321-35-3) continues to emerge as a valuable compound in chemical biology and pharmaceutical research. Its applications span antimicrobial drug development, enzyme inhibition, and drug delivery systems, with ongoing studies exploring its full potential. Future research should address synthetic challenges and further elucidate its mechanisms of action to unlock new therapeutic opportunities. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and utilization of this versatile amine.
1321-35-3 (6-Methylheptan-1-amine) Related Products
- 104-75-6(2-Ethylhexylamine)
- 4442-85-7(2-cyclohexylethan-1-amine)
- 5763-55-3(2-cyclopentylethan-1-amine)
- 62893-54-3(2-cyclopropylethan-1-amine)
- 4361-44-8(3-cyclohexylpropan-1-amine)
- 60637-97-0(2-cyclobutylethan-1-amine)
- 4441-59-2(4-Cyclohexylbutan-1-amine)
- 4448-77-5(Cycloheptanemethylamine)
- 4448-84-4(2-cycloheptylethan-1-amine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)